Cas no 41855-35-0 (4'-Acetylbenzo-18-crown 6-Ether)

4'-Acetylbenzo-18-crown 6-Ether structure
41855-35-0 structure
Product Name:4'-Acetylbenzo-18-crown 6-Ether
CAS No:41855-35-0
MF:C18H26O7
MW:354.3948
MDL:MFCD00188456
CID:927441
PubChem ID:87563044
Update Time:2024-11-08

4'-Acetylbenzo-18-crown 6-Ether Chemical and Physical Properties

Names and Identifiers

    • 4'-acetylbenzo-18-crown 6-ether
    • 1-(2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-trien-20-yl)ethanone
    • 2,3-(4-Acetylbenzo)-1,4,7,10,13,16-hexaoxacyclooctadec-2-ene
    • 2,3-(4'-Acetobenzo)-1,4,7,10,13,16-hexaoxacyclooctadec-2-ene
    • 1-(6,7,9,10,12,13,15,16,18,19-Decahydro-5,8,11,14,17,20-hexaoxabenzocyclooctadecen-2-yl)ethanone
    • MLS001030080
    • GOVDFSVHYMATAJ-UHFFFAOYSA-N
    • HMS2780P19
    • STL089780
    • SMR000427501
    • ST023668
    • SR-01000390008
    • 1-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)ethanone
    • AF-962/32161012
    • 4//'-Acetylbenzo-18-crown 6-Ether
    • 41855-35-0
    • CHEMBL1340743
    • ethanone, 1-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)-
    • AKOS001025497
    • UPCMLD0ENAT0400-2009:001
    • DTXSID20394776
    • MFCD00188456
    • SR-01000390008-1
    • 1-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)ethan-1-one
    • Z56755907
    • 1-(2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-yl)ethanone
    • 4-ACETYLBENZO-18-CROWN 6-ETHER
    • 1-(6,7,9,10,12,13,15,16,18,19-Decahydro-5,8,11,14,17,20-hexaoxa-benzocyclooctadecen-2-yl)-ethan one
    • CS-0203394
    • BENZO18CROWN6ETHERMACETYL
    • A1604
    • DB-050812
    • T70902
    • SCHEMBL14849222
    • 1-(DECAHYDRO-5,8,11,14,17,20-HEXAOXA-BENZOCYCLOOCTADECEN-2-YL)-ETHANONE
    • 4'-Acetylbenzo-18-crown 6-Ether
    • MDL: MFCD00188456
    • Inchi: 1S/C18H26O7/c1-15(19)16-2-3-17-18(14-16)25-13-11-23-9-7-21-5-4-20-6-8-22-10-12-24-17/h2-3,14H,4-13H2,1H3
    • InChI Key: GOVDFSVHYMATAJ-UHFFFAOYSA-N
    • SMILES: O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C1=2

Computed Properties

  • Exact Mass: 354.16800
  • Monoisotopic Mass: 354.16785316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.1
  • Topological Polar Surface Area: 72.4

Experimental Properties

  • Density: 1.084
  • Melting Point: 77.0 to 81.0 deg-C
  • Boiling Point: 527.7±50.0 °C at 760 mmHg
  • Flash Point: 231.6±30.2 °C
  • PSA: 72.45000
  • LogP: 1.72680
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

4'-Acetylbenzo-18-crown 6-Ether Security Information

4'-Acetylbenzo-18-crown 6-Ether Pricemore >>

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abcr
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